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A Comparative Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the multi-kinase inhibitor, Regorafenib, with

other therapeutic alternatives for the treatment of recurrent glioblastoma (GBM). The

information presented is based on published clinical trial data and is intended to assist

researchers, scientists, and drug development professionals in their understanding of the

current therapeutic landscape for this challenging disease.

Comparative Efficacy of Treatments for Recurrent
Glioblastoma
The following table summarizes the key efficacy endpoints from clinical trials of Regorafenib,

Lomustine, and Bevacizumab in patients with recurrent glioblastoma. These therapies

represent different mechanistic classes and are important benchmarks in the management of

this disease.
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Therapeutic
Agent

Trial/Study

Median
Overall
Survival
(OS) in
months

Median
Progressio
n-Free
Survival
(PFS) in
months

Objective
Response
Rate (ORR)

Disease
Control
Rate (DCR)

Regorafenib

REGOMA

(Phase 2)[1]

[2]

7.4 2.0[3] - 44%[1]

Real-world

study

(Lombardi et

al., 2021)[3]

[4]

10.2 2.3[3][4] - 46.3%[3]

Lomustine

REGOMA

(Phase 2

Control Arm)

[1][2]

5.6 - - 20%[1]

Bevacizumab

EORTC

26101

(Phase 3,

with

Lomustine)[5]

- 4.2 - -

BRAIN

(Phase 2,

monotherapy)

[6]

- - 28.2% -

RTOG 0625

(Phase 2,

with dose-

dense

temozolomid

e)[7]

9.4

40% (6-

month PFS

rate)

- -
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Experimental Protocols
Detailed methodologies are crucial for the independent verification and interpretation of clinical

trial results. Below are synopses of the experimental protocols for the key trials cited in this

guide.

REGOMA Trial (Regorafenib vs. Lomustine)
The REGOMA trial was a randomized, multicenter, open-label phase II clinical trial designed to

evaluate the efficacy of regorafenib compared to lomustine in patients with recurrent

glioblastoma who had progressed after standard chemoradiotherapy with temozolomide.[1][8]

Patient Population: Eligible patients had an ECOG performance status of 0-1 and

documented disease progression according to RANO criteria.[8]

Randomization and Treatment: Patients were randomized in a 1:1 ratio to receive either:

Regorafenib: 160 mg orally, once daily for 3 weeks on, followed by 1 week off.[8]

Lomustine: 110 mg/m² orally, every 6 weeks.[8]

Endpoints: The primary endpoint was overall survival.[8] Secondary endpoints included

progression-free survival, objective response rate, and disease control rate.[8]

Assessments: Tumor assessment was performed with gadolinium-enhanced brain MRI every

8 weeks, and response was evaluated using the RANO criteria.[8]

Bevacizumab Clinical Trials
Bevacizumab has been evaluated in various clinical trials for recurrent glioblastoma, both as a

monotherapy and in combination with other agents.

BRAIN Trial (Single-Agent Bevacizumab): This was a Phase II study that evaluated the

efficacy and safety of bevacizumab monotherapy in patients with recurrent GBM.[6] The

results of this trial contributed to the FDA approval of bevacizumab for this indication.[6]

EORTC 26101 Trial (Bevacizumab plus Lomustine): This was a randomized, multicenter,

open-label Phase III trial that compared the efficacy of bevacizumab in combination with

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9905649/
https://ascopubs.org/doi/10.1200/JCO.2017.35.15_suppl.TPS2085
https://ascopubs.org/doi/10.1200/JCO.2017.35.15_suppl.TPS2085
https://ascopubs.org/doi/10.1200/JCO.2017.35.15_suppl.TPS2085
https://ascopubs.org/doi/10.1200/JCO.2017.35.15_suppl.TPS2085
https://ascopubs.org/doi/10.1200/JCO.2017.35.15_suppl.TPS2085
https://ascopubs.org/doi/10.1200/JCO.2017.35.15_suppl.TPS2085
https://ascopubs.org/doi/10.1200/JCO.2017.35.15_suppl.TPS2085
https://pmc.ncbi.nlm.nih.gov/articles/PMC6088330/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6088330/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


lomustine versus lomustine alone in patients with recurrent glioblastoma.[5]

Patient Population: Generally, patients enrolled in these trials had histologically confirmed

glioblastoma that had progressed after prior radiation and temozolomide.

Treatment: Bevacizumab is typically administered as an intravenous infusion at a dose of 10

mg/kg every two weeks.[9]

Endpoints: Key endpoints in these trials included overall survival, progression-free survival,

and objective response rate.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the mechanisms of action of the compared therapies and a

typical workflow for a clinical trial in oncology.
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Regorafenib Mechanism of Action
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Bevacizumab Mechanism of Action

Extracellular Space
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Glioblastoma Clinical Trial Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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